Cas no 321532-91-6 (N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-4-fluorobenzamide)

N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-4-fluorobenzamide is a specialized organic compound featuring a thiazole core substituted with an acetyl group, a methyl group, and a 4-fluorobenzamide moiety. This structure imparts unique reactivity and potential applications in medicinal chemistry and pharmaceutical research, particularly as a building block for bioactive molecules. The presence of the fluorine atom enhances metabolic stability and binding affinity, while the thiazole ring contributes to its heterocyclic versatility. The compound is characterized by high purity and well-defined synthetic pathways, making it suitable for precise chemical modifications. Its structural features suggest utility in the development of enzyme inhibitors or receptor-targeted agents, though further research is required to fully elucidate its pharmacological potential.

N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-4-fluorobenzamide structure

321532-91-6 structure

Product Name:N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-4-fluorobenzamide

CAS No:321532-91-6

MF:C₁₃H₁₁FN₂O₂S

MW:278.302045106888

CID:4524441

PubChem ID:4402374

Update Time:2025-10-14

N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-4-fluorobenzamide Chemical and Physical Properties

Names and Identifiers

- N-(5-acetyl-4-methylthiazol-2-yl)-4-fluorobenzamide
- 321532-91-6
- AKOS003266753
- CS-0327873
- N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-4-fluorobenzamide
- AB00666849-01
- STK376063
- F0060-0035
- N-(5-ACETYL-4-METHYL-13-THIAZOL-2-YL)-4-FLUOROBENZAMIDE
- Inchi： 1S/C13H11FN2O2S/c1-7-11(8(2)17)19-13(15-7)16-12(18)9-3-5-10(14)6-4-9/h3-6H,1-2H3,(H,15,16,18)
- InChI Key： NDWKZPSRLNGTOA-UHFFFAOYSA-N
- SMILES： C(NC1=NC(C)=C(C(C)=O)S1)(=O)C1=CC=C(F)C=C1

Computed Properties

Exact Mass: 278.05252693Da
Monoisotopic Mass: 278.05252693Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 19
Rotatable Bond Count: 3
Complexity: 359
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.6
Topological Polar Surface Area: 87.3Å²

N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-4-fluorobenzamide Pricemore >>

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Chemenu	CM517071-1g	N-(5-Acetyl-4-methylthiazol-2-yl)-4-fluorobenzamide	321532-91-6	97%	1g	$573	2023-01-04
Alichem	A059006736-250mg	N-(5-acetyl-4-methylthiazol-2-yl)-4-fluorobenzamide	321532-91-6	95%	250mg	$234.00	2023-09-02
Alichem	A059006736-1g	N-(5-acetyl-4-methylthiazol-2-yl)-4-fluorobenzamide	321532-91-6	95%	1g	$637.65	2023-09-02
Life Chemicals	F0060-0035-2μmol	N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-4-fluorobenzamide	321532-91-6	90%+	2μl	$57.0	2023-05-17
Life Chemicals	F0060-0035-5μmol	N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-4-fluorobenzamide	321532-91-6	90%+	5μl	$63.0	2023-05-17
Life Chemicals	F0060-0035-10μmol	N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-4-fluorobenzamide	321532-91-6	90%+	10μl	$69.0	2023-05-17
Life Chemicals	F0060-0035-20μmol	N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-4-fluorobenzamide	321532-91-6	90%+	20μl	$79.0	2023-05-17
Life Chemicals	F0060-0035-1mg	N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-4-fluorobenzamide	321532-91-6	90%+	1mg	$54.0	2023-05-17
Life Chemicals	F0060-0035-2mg	N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-4-fluorobenzamide	321532-91-6	90%+	2mg	$59.0	2023-05-17
Life Chemicals	F0060-0035-3mg	N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-4-fluorobenzamide	321532-91-6	90%+	3mg	$63.0	2023-05-17